2-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

• IUPAC Name: 2-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C23H23N5O3/c1-15-13-16(2)27(24-15)21-7-8-22(29)28(25-21)18-9-11-26(12-10-18)23(30)20-14-17-5-3-4-6-19(17)31-20/h3-8,13-14,18H,9-12H2,1-2H3
• InChI Key: SCOZWGRXXRSMLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)C3CCN(CC3)C(=O)C4=CC5=CC=CC=C5O4)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 2379978-81-9

Description

The compound “2-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one” is a complex organic molecule that contains several functional groups, including a benzofuran, a piperidine, a pyrazole, and a pyridazine.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Unfortunately, without more specific information or a crystal structure, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some similar compounds have been studied for their anti-tubercular activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further studying the properties of this compound, developing methods for its synthesis, and exploring potential applications. For example, similar compounds have been studied for their potential as anti-tubercular agents.